Cas no 2287300-61-0 ([3-(2-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride)

• Product Name: [3-(2-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride
• CAS No: 2287300-61-0
• MF: C₁₃H₁₄Cl₂O₂S
• MW: 305.220060825348
• CID: 6051233
• PubChem ID: 137942629
• Update Time: 2025-06-08

[3-(2-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• [3-(2-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride
• 2287300-61-0
• EN300-6762012
• [3-(2-chloro-4-methylphenyl)bicyclo[1.1.1]pentan-1-yl]methanesulfonyl chloride

• Inchi： 1S/C13H14Cl2O2S/c1-9-2-3-10(11(14)4-9)13-5-12(6-13,7-13)8-18(15,16)17/h2-4H,5-8H2,1H3
• InChI Key： QPIFQVOIKFJUDI-UHFFFAOYSA-N
• SMILES： ClS(CC12CC(C3C=CC(C)=CC=3Cl)(C1)C2)(=O)=O

Computed Properties

• Exact Mass: 304.0091562g/mol
• Monoisotopic Mass: 304.0091562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 434
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 42.5Ų

Additional information on [3-(2-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride

Comprehensive Overview of [3-(2-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride (CAS No. 2287300-61-0)

The compound [3-(2-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride (CAS No. 2287300-61-0) is a highly specialized chemical entity that has garnered significant attention in recent years due to its unique structural features and potential applications in pharmaceutical and material science research. This sulfonyl chloride derivative, characterized by its bicyclo[1.1.1]pentane core and chloro-methylphenyl substituent, represents a promising scaffold for drug discovery and advanced material development.

In the context of modern medicinal chemistry, the bicyclo[1.1.1]pentane moiety has emerged as a valuable bioisostere for tert-butyl groups and phenyl rings, offering improved metabolic stability and physicochemical properties. Researchers are particularly interested in how the methanesulfonyl chloride functional group in this compound can serve as a versatile handle for further derivatization, enabling the creation of diverse molecular architectures with tailored biological activities.

The synthesis and characterization of CAS 2287300-61-0 have become topics of considerable interest in organic chemistry circles. Recent publications have highlighted innovative routes to access this scaffold, with particular focus on the challenges associated with introducing the chloro-methylphenyl group while maintaining the integrity of the strained bicyclo[1.1.1]pentane system. These synthetic methodologies are frequently searched in academic databases, reflecting the compound's growing importance in chemical research.

From a drug discovery perspective, the [3-(2-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride structure offers several advantages. The chloro substituent provides a potential site for further functionalization through cross-coupling reactions, while the methyl group may influence the compound's pharmacokinetic properties. Computational chemists have shown particular interest in modeling the three-dimensional conformation of this molecule, as the bicyclo[1.1.1]pentane core imposes significant steric constraints that could lead to novel binding modes with biological targets.

In material science applications, the methanesulfonyl chloride group of this compound has been explored as a precursor for polymer modification and surface functionalization. The electron-withdrawing nature of the sulfonyl moiety combined with the unique geometry of the bicyclo[1.1.1]pentane unit may impart special electronic properties to resulting materials, making CAS 2287300-61-0 a compound of interest for advanced material development.

Recent patent literature reveals growing commercial interest in derivatives of [3-(2-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride, particularly in the areas of kinase inhibitors and other therapeutic agents. The ability to systematically modify both the aryl and sulfonyl portions of the molecule while maintaining the rigid bicyclic framework has made this scaffold attractive for structure-activity relationship studies.

Analytical characterization of CAS 2287300-61-0 presents unique challenges due to the compound's structural features. Advanced techniques such as X-ray crystallography and NMR spectroscopy are often required to fully elucidate its conformation and purity. These analytical aspects are frequently discussed in research forums and represent common search queries among chemists working with similar strained systems.

The stability and storage conditions of [3-(2-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride are topics of practical importance for researchers. While the sulfonyl chloride group is known to be moisture-sensitive, the bicyclo[1.1.1]pentane core contributes to the overall stability of the molecule. Proper handling protocols and storage recommendations are often sought after by laboratory personnel working with this compound.

In the context of green chemistry initiatives, researchers are investigating more sustainable approaches to synthesize and utilize CAS 2287300-61-0. The development of catalytic methods for introducing the methanesulfonyl chloride group and minimizing waste generation during the preparation of the bicyclo[1.1.1]pentane scaffold aligns with current trends in environmentally conscious chemical research.

Looking forward, the scientific community anticipates expanded applications for [3-(2-Chloro-4-methylphenyl)-1-bicyclo[1.1.1]pentanyl]methanesulfonyl chloride across multiple disciplines. Its combination of structural novelty, synthetic versatility, and potential biological activity positions this compound as a valuable building block for future innovations in both pharmaceutical and material science domains.